![molecular formula C16H13ClN2O4 B3460908 3-(4-chloro-3-nitrophenyl)-N-(4-methoxyphenyl)acrylamide](/img/structure/B3460908.png)
3-(4-chloro-3-nitrophenyl)-N-(4-methoxyphenyl)acrylamide
Overview
Description
3-(4-chloro-3-nitrophenyl)-N-(4-methoxyphenyl)acrylamide, also known as CNMA, is a chemical compound that has gained attention in scientific research due to its potential use in various applications.
Mechanism of Action
The mechanism of action of 3-(4-chloro-3-nitrophenyl)-N-(4-methoxyphenyl)acrylamide as a fluorescent probe is based on the chelation of metal ions with the nitro and carboxylic acid groups in the molecule, which results in a change in its fluorescence intensity. As an antibacterial and antifungal agent, this compound is believed to disrupt the cell membrane of microorganisms. In photodynamic therapy, this compound is activated by light to produce reactive oxygen species that can damage cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro, making it a promising candidate for further investigation as a potential therapeutic agent. However, its effects on biochemical and physiological processes have not been extensively studied.
Advantages and Limitations for Lab Experiments
One advantage of 3-(4-chloro-3-nitrophenyl)-N-(4-methoxyphenyl)acrylamide is its ease of synthesis, which makes it readily available for use in laboratory experiments. Additionally, its fluorescent properties and potential as a photosensitizer make it a versatile tool for studying metal ions and cancer treatment, respectively. However, its limited toxicity data and unknown effects on biochemical and physiological processes make it important to exercise caution in its use.
Future Directions
Future research on 3-(4-chloro-3-nitrophenyl)-N-(4-methoxyphenyl)acrylamide could focus on its potential as a therapeutic agent for various diseases, including cancer and microbial infections. Additionally, further investigation into its mechanism of action and effects on biochemical and physiological processes could provide valuable insights into its potential applications. Finally, exploring modifications to the this compound molecule could lead to the development of new and improved fluorescent probes, photosensitizers, and therapeutic agents.
Scientific Research Applications
3-(4-chloro-3-nitrophenyl)-N-(4-methoxyphenyl)acrylamide has been investigated for its potential use as a fluorescent probe for detecting metal ions, such as copper and mercury. It has also been studied for its antibacterial and antifungal properties. Additionally, this compound has been explored for its potential as a photosensitizer for photodynamic therapy, a cancer treatment that uses light to activate a photosensitizing agent to produce reactive oxygen species that can kill cancer cells.
properties
IUPAC Name |
(E)-3-(4-chloro-3-nitrophenyl)-N-(4-methoxyphenyl)prop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O4/c1-23-13-6-4-12(5-7-13)18-16(20)9-3-11-2-8-14(17)15(10-11)19(21)22/h2-10H,1H3,(H,18,20)/b9-3+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUBCYNQDQBBBMA-YCRREMRBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C=CC2=CC(=C(C=C2)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)NC(=O)/C=C/C2=CC(=C(C=C2)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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